![molecular formula C11H22ClNO2 B1407355 1-(1-Ethylpropyl)piperidine-4-carboxylic acid hydrochloride CAS No. 1987680-40-9](/img/structure/B1407355.png)
1-(1-Ethylpropyl)piperidine-4-carboxylic acid hydrochloride
Overview
Description
Scientific Research Applications
Synthesis Applications
- Synthesis of Complex Compounds : Piperidine-4-carboxylic acid and ethyl carbonochloridate are utilized as starting materials in the synthesis of complex compounds such as (2,4-difluorophenyl)(piperidin-4-yl)methanone hydrochloride, highlighting its role in multi-step organic synthesis processes (Zheng Rui, 2010).
- Catalytic Applications : Functionalized piperidine-4-carboxylic acid is used in the preparation of novel nanomagnetic reusable catalysts, which are significant for the synthesis of certain organic compounds, such as 2,3-dihydroquinazolin-4(1H)-ones and polyhydroquinolines derivatives (A. Ghorbani‐Choghamarani & G. Azadi, 2015).
Crystallography and Molecular Structure Studies
- Crystal Structure Analysis : The crystal and molecular structure of 4-carboxypiperidinium chloride has been characterized using single-crystal X-ray diffraction, offering insights into its conformation and bonding patterns (M. Szafran, A. Komasa, & E. Bartoszak-Adamska, 2007).
Pharmaceutical Research
- Anticancer Agents Synthesis : Piperidine-4-carboxylic acid derivatives have been synthesized and evaluated for their potential as anticancer agents, indicating its relevance in medicinal chemistry (A. Rehman et al., 2018).
- Anti-Acetylcholinesterase Activity : Derivatives of piperidine-4-carboxylic acid have been investigated for their anti-acetylcholinesterase activity, which is crucial for developing antidementia agents (H. Sugimoto et al., 1990).
Safety and Hazards
The safety data sheet for a related compound, piperidine, indicates that it is a flammable liquid and vapor. It is harmful if swallowed, toxic in contact with skin or if inhaled, and causes severe skin burns and eye damage . It is advised to avoid breathing dust/fume/gas/mist/vapors/spray, and to wear protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
1-pentan-3-ylpiperidine-4-carboxylic acid;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO2.ClH/c1-3-10(4-2)12-7-5-9(6-8-12)11(13)14;/h9-10H,3-8H2,1-2H3,(H,13,14);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNMSOLPODKAQDQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)N1CCC(CC1)C(=O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.